Cas no 2751703-12-3 (N-(1,3-thiazol-5-yl)(tert-butoxy)carbohydrazide)

• Product Name: N-(1,3-thiazol-5-yl)(tert-butoxy)carbohydrazide
• CAS No: 2751703-12-3
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 6302645
• PubChem ID: 165660484
• Update Time: 2025-05-25

N-(1,3-thiazol-5-yl)(tert-butoxy)carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-thiazol-5-yl)(tert-butoxy)carbohydrazide
• 2751703-12-3
• EN300-37339100

• Inchi： 1S/C8H13N3O2S/c1-8(2,3)13-7(12)11(9)6-4-10-5-14-6/h4-5H,9H2,1-3H3
• InChI Key： GCRPYBOIHDRTGH-UHFFFAOYSA-N
• SMILES： S1C=NC=C1N(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 215.07284784g/mol
• Monoisotopic Mass: 215.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96.7Ų

Additional information on N-(1,3-thiazol-5-yl)(tert-butoxy)carbohydrazide

N-(1,3-thiazol-5-yl)(tert-butoxy)carbohydrazide: A Comprehensive Overview

N-(1,3-thiazol-5-yl)(tert-butoxy)carbohydrazide is a compound with the CAS number 2751703-12-3, which has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, combining a thiazole ring with a carbohydrazide moiety, making it a versatile building block for various applications.

The thiazole ring, a heterocyclic aromatic compound, is a key structural element in this molecule. Thiazoles are known for their stability and ability to participate in various chemical reactions, making them valuable in drug discovery and material synthesis. The tert-butoxy group attached to the carbohydrazide further enhances the compound's reactivity and solubility properties.

Recent studies have highlighted the potential of N-(1,3-thiazol-5-yl)(tert-butoxy)carbohydrazide as an intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel antibiotics and anticancer agents, leveraging its ability to form stable bonds with other functional groups.

In addition to its role in drug discovery, this compound has shown promise in the field of materials science. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has been extensively studied. These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of N-(1,3-thiazol-5-yl)(tert-butoxy)carbohydrazide typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental standpoint, the compound's stability and biodegradability are critical factors. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its use in industrial applications.

In conclusion, N-(1,3-thiazol-5-yl)(tert-butoxy)carbohydrazide is a versatile compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science research.